Almost 80% of the population in sub-Saharan Africa relies on traditional biomass for cooking, which is typically associated with negative environmental, health, economic, and social impacts. Thus, many stakeholders, including development agencies and national governments in the Global South are promoting the use of the improved cookstove in order to save cooking time, save financial assets, maximize fuel efficiency, and reduce indoor air pollution. However, little attention is paid to the heating practices among households, which can determine food safety levels. Specifically, cooked food should be kept at temperatures above the danger zone (from 5 to 57 °C) prior to its consumption to prevent its contamination by bacteria and other unhealthy contaminants. In general, many studies address food preparation and storage separately, despite being complementary. In this study, we attempt to understand whether, the use of improved cookstove combined with heat retention box would result in improvements with regard to fuel and time saving, and adequate food storage temperatures. Furthermore, we examine the acceptability of food prepared with these two systems based on consumers’ preference analysis. Involving 122 participants, the study was conducted in Gurué district, central Mozambique. The use of improved cookstove resulted in energy savings of 9% and 17% for cooking maize porridge and beans curry, respectively. The overall time consumption for cooking decreased by 14% (beans curry) and 24% (maize porridge). The use of heat retention boxes shows a better heat retention ability as compared to the locally used heat retention systems (leftovers, banana leaves). The study concludes that improved cookstove is a sustainable mean for saving cooking time and fuel. Heat retention box has a potential to maintain adequate food storage temperatures. Both improved cookstove and heat retention box present a superior performance compared to traditional technologies; thus, can easily be diffused for not affecting the quality of food.

Germany is highly dependent on natural gas, the availability of which has become uncertain due to Russia's invasion of Ukraine. Biogas provision in Germany is realized by more than 9500 mainly farm-side biogas plants that have the potential to increase the security of gas supply. To assess the potential contribution of biogas to a secure gas supply in Germany, we combine a literature-based analysis of the current status and potentials of the biogas supply chain with calculations of the marginal costs for producing biogas under the current market conditions. Biogas provided 50 TWh of final energy in Germany in 2021, primarily in the form of power and heat. The production of biomethane, which can in principle replace natural gas when fed into the gas grid, amounted to 10 TWh in terms of the lower heating value, which corresponds to a share of about 1% of the German gas market in 2021. However, at the end of 2021, biogas significantly contributed to the provided power (13 TWh or 22% of power supply from natural gas) combined with co-generated heat (13 TWh or 2% of heat supply from natural gas). Increasing flexible power provision from biogas is promising under the current power market conditions. In contrast, the current biogas substrate mix will lead to crucial limitations: 75% of the input into German biogas are energy crops, which are limited in availability under rising agricultural prices. In conclusion, biogas can only make up a small share of the current natural gas consumption. An immediate programme to mobilize the use of biogenic by-products, waste, and cultivated biomass without requiring additional land is recommended. We also propose measures to increase the flexibility of power production and heat use and more greenhouse gas-related incentives of biogas supply for the medium term. Finally, we see the need for additional efforts for non-food feedstock mobilization on a European scale by realizing the envisaged tenfold increase in the contribution of biomethane to a production goal of 35 billion cubic metres by 2030 in the REPower EU Plan of the European Commission.

Beyond Great Britain, Brexit could also have ripple effects on the electricity systems of certain other EU member states. This paper investigates the possible effects of reduced growth in interconnectivity between Great Britain and mainland Europe by 2030 on the electricity system in GB and across other EU member states in addition to the effects of Pound depreciation. Effects are analyzed across a “Green Scenario” and “Blue Scenario” in 2030, based on the ENTSO-E (European Network of Transmission System Operators-Electricity) 10-year development plans. There is a greater expansion of nuclear and renewables in Green than in Blue and, in Blue, the British CO2 price is higher than in the EU. Within each scenario, there are four variants: full vs. reduced expansion of interconnection capacity, in combination with no devaluation and 10% depreciation of the British Pound. The EMME (Electricity Market Model for Europe) is used to model these impacts across the different scenario variants. Interconnector utilization is more volatile in the Green Scenario variants, leading to concerns about investor incentives, especially given the increased uncertainty under Brexit. In terms of electricity prices, GB consumers lose out across both Blue and Green scenario variants, whereas EU and GB producers both gain and lose in different variants. Across the Green Scenario variants, EU neighbors’ trade balances with GB deteriorate slightly, but the impact is far stronger in Blue due to a loss of opportunities to export power. GB sees significant increases in electricity costs across scenario variants. Green scenario variants offer potential for modest emission reductions in certain EU nations, whereas Blue Scenario variants lead to greater emission reductions in the EU neighbors which contrasts with a sharp rise in GB emissions. There is a significant link between NTC expansion and wholesale prices. Delayed or cancelled NTC expansion could negatively affect the GB power system’s low-carbon transition. Pound depreciation and reduced expansion of NTCs lead to shifts in generation-related CO2 emissions. A higher cost burden for electricity is a risk for GB, whereas, for EU neighbors, their trade position with the UK risks deteriorating.

Despite Germany’s world leadership of Energiewende, there have been mounting challenges, such as the slowdown of German renewable energy growth since 2017, when the Merkel administration dramatically changed the German renewable energy promotion policy from feed-in tariffs to competitive auctions. These challenges pose important research questions about whether and how an emerging urban expansion of Energiewende can serve as a vital solution to counteract the challenges to the energy transition. Answering these research questions provides a unique opportunity to explore the academic and historic foundations of the energy transition and its urban expansion, the emerging events that exemplify urban expansion, and the viable solutions this growing trend of urban expansion might be able to provide to the challenges to the German energy transition. This paper conducted visual and manual bibliometric analyses, examined the results of case studies, and reviewed secondary literature and data on urban expansion of German Energiewende. By analyzing the bibliometric and investigative results, this paper identified political, socioeconomic, and technological challenges to Energiewende and a new trend of solar energy expansion in German cities aimed at meeting Germany’s carbon neutrality targets by 2045. The new trend of the urban expansion of the German energy transition manifests itself in the focused research efforts on identifying the vast untapped potential on new building rooftop areas in most populous German cities and/or detached and two-family houses in Germany and the recent booming of building-related solar PV and heating mandates in German cities and states, the expanding solar heating and cooling systems, and the government policy support at various levels in this urban expansion through aggressively strengthening climate and renewable energy targets. In search for answers to the recent challenges of Energiewende in Germany, this paper conducted both visual and manual bibliometric analyses and applied desk research and reviews of secondary literature and data. This paper found an emerging trend of the urban expansion of Energiewende, including the awareness of the vast potential and gap of urban solarization and the enhanced urban municipal policies, actors, actions, and accomplishments of exploiting this potential. These findings were based on academic knowledge on the German energy transition and contribute to expanding this academic knowledge. To help more effectively exploit the vast potential in solarizing all German cities, especially the largest ones, this study recommends that further research more closely track the progress of this trend and apply more quantitative tools and approaches in future tracking.

Energy communities (ECs) have emerged as a solution to support governments mitigating climate change and comply with decarbonization goals, while introducing end-users on the energy value chain. In this paradigm, citizens have an active role in reducing electricity demand from the utility grid, by generating, sharing and/or trading locally generated renewable energy, such as solar energy. However, the economic and environmental outputs of energy communities are dependent on a variety of factors, such as technology features (renewable energy generation, existence of flexible equipment and/or energy storage systems), types of participants (consumers and prosumers with different electricity intensity and load profiles), and electricity sharing/trading agreements. As such, assessing the impact these will have on delivering benefits to the energy community and its participants is of paramount importance. This work models different energy communities’ design typologies in Lisbon, Portugal considering different types of consumers with heterogenous electricity demand profiles and willingness to participate, multiple technology deployment scenarios (solar systems installation, batteries, and electric vehicles), and electricity trading (collective self-consumption versus peer-to-peer trading). Results demonstrate community electricity cost savings are up to 42%, with self-sufficiency rate up to 12.5%, which is considerably low due to the participation of high demanding sectors (such as industry or retail). At participants’ individual level, electricity costs savings can reach 48% and 53%, for residential consumers and prosumers, respectively, while for high-demanding participants are slightly lower: 43% for hotel, 44% for retail, 13% for industry and 5% for university. Individual self-sufficiency rates register highest results for the residential prosumers (35% for PV prosumers, 28% for PV + electric vehicles and 54% with PV + batteries) while for other participants results fall between 6% (retail) and 26% (industry). We conclude that for ECs deployment, individual PV self-consumption assets are not sufficient, thus greater PV sizes and higher adoption rates should be considered, according to consumer and prosumers shares. The share/trade of PV surplus, paired with competitive aggregation tariffs results in positive economic and environmental outputs, for the majority of both consumers and prosumers.

It is shown that muons are generated from decay of the mesons created by baryon annihilation reactions in ultra-dense hydrogen H(0), based on numerous previous publications and one patent. The cost of the muons in energy is 500 times lower than from production in particle accelerators; therefore, they are considered to be cheap. We argue that ordinary scientific publications are more suitable for proving or disproving scientific results than comments with no new information.

Energy consumption is inextricably linked with the economy and the environment. The interlinkages are particularly important in low-income countries such as Ethiopia where biomass fuels account for more than 85% of the total energy consumed. This paper aims to assess the energy and economic values, and environmental emissions of solid biomass fuels in Ethiopia. The study considered four common solid biomass fuels (firewood, charcoal, crop residues, and cattle dung) in Ethiopia. The amount of biomass fuels during the Ethiopian fiscal year 2015/2016 was compiled from various data sources. Prices, net calorific values, and emission factors per mass of fuels were then used to calculate the economic, energy, and emission values of the solid biomass fuels. The study showed that, in 2015/2016, the consumption of the four solid biomass fuels contributed between 33,327 and 44,547 ktoe to the total energy consumption with an estimated economic value of 4.4–7.7% of the GDP at current market prices. The stationary combustion of the biomass fuels could result in 165–219 Mt of CO2eq emissions, whereas the fuelwood consumption could potentially impinge on the size or quality of 730 thousand ha of forest, woodlands, and shrublands. The results suggest that the country should scale-up its policy measures aimed at increasing households’ access to modern energy sources and energy-efficient cooking stoves while at the same time strengthening its afforestation and reforestation activities.

The implementation of sustainability at universities means that they can also play a key role in the transition to a low carbon economy, and in assisting global efforts towards decarbonisation. Yet, not all of them have so far fully engaged in this area. This paper reviews the state of the art on trends in decarbonisation, and outlines the need for decarbonisation efforts at universities. It also reports on a survey aimed at ascertaining the extent to which universities in a sample of 40 countries across the various geographical regions are engaged in carbon reduction efforts, identifying the challenges faced. The study has shown that the literature on the topic has been evolving over time and that increasing a given university’s energy supply from renewable energy sources has been the cornerstone of university-based climate action plans. The study also indicates that even though several universities are concerned with their carbon footprint and actively seeking ways to reduce it, there are some institutional obstacles that need to be overcome. A first conclusion which can be drawn is that efforts on decarbonisation are becoming more popular, with a special focus being placed on the use of renewable energy. Also, the study has shown that, from the range of efforts being made towards decarbonisation, many universities are setting up a team with carbon management responsibilities, have Carbon Management Policy Statements, and review them. The paper points towards some measures which may be deployed, so as to allow universities to take better advantage of the many opportunities an engagement in decarbonisation initiatives offers to them.

Applying the Multi-Level Perspective (MLP) on socio-technical transitions, paired with the interdisciplinary framing approach, this paper investigates how incumbent actors of automobility in Germany framed the issue of a "transition of mobility and transport" ("Verkehrs/Mobilitätswende") in their public communication in 2020. We first identified representatives of industry, science, policy, and media, since the Verkehrs/Mobilitätswende and its implementation measures are contested among these actors. Employing qualitative content analysis, we then screened 325 public documents according to the elements of the framing approach problem definition, causal interpretation, moral evaluation, and treatment recommendation. Findings show that most of the actors frame a transformation of transport and mobility as a necessity. Their arguments encompass environmental and climate-related issues as well as infrastructural problems for bikes and public transport caused by the hegemony of automobility. The actors propose a variety of solutions, primarily focusing on technical innovations for cars or on the expansion of different infrastructures to achieve a modal shift towards sustainable mobility. This paper demonstrates that there is no common understanding of the problems and solutions to foster a mobility transition, as the diversity of problems and solutions proposed within the frame elements is high and complicates the prevailing implementation gap of the mobility transition. Therefore, MLP should be conceptually and methodologically bridged with the interdisciplinary framing approach, particularly with regard to the transition of mobility and transport.

Given the multitude of scenarios on the future of our energy systems, multi-criteria assessments are increasingly called for to analyze and assess desired and undesired effects of possible pathways with regard to their environmental, economic and social sustainability. Existing studies apply elaborate lists of sustainability indicators, yet these indicators are defined and selected by experts and the relative importance of each indicator for the overall sustainability assessments is either determined by experts or is computed using mathematical functions. Target group-specific empirical data regarding citizens’ preferences for sustainability indicators as well as their reasoning behind their choices are not included in existing assessments. We argue that citizens’ preferences and values need to be more systematically analyzed. Next to valid and reliable data regarding diverse sets of indicators, reflections and deliberations are needed regarding what different societal actors, including citizens, consider as justified and legitimate interventions in nature and society, and what considerations they include in their own assessments. For this purpose, we present results from a discrete choice experiment. The method originated in marketing and is currently becoming a popular means to systematically analyze individuals’ preference structures for energy technology assessments. As we show in our paper, it can be fruitfully applied to study citizens’ values and weightings with regard to sustainability issues. Additionally, we present findings from six focus groups that unveil the reasons behind citizens’ preferences and choices. Our combined empirical methods provide main insights with strong implications for the future development and assessment of energy pathways: while environmental and climate-related effects significantly influenced citizens’ preferences for or against certain energy pathways, total systems and production costs were of far less importance to citizens than the public discourse suggests. Many scenario studies seek to optimize pathways according to total systems costs. In contrast, our findings show that the role of fairness and distributional justice in transition processes featured as a dominant theme for citizens. This adds central dimensions for future multi-criteria assessments that, so far, have been neglected by current energy systems models.